Cas no 2102121-34-4 (1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate)

1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate is a heterocyclic compound featuring a fused thiazolo[4,5-c]pyridine core with a carboxylate ester functionality. This structure is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The tert-butyl ester group enhances stability and solubility, facilitating handling and further synthetic modifications. The 7-oxo moiety and thiazole ring contribute to its reactivity, enabling selective functionalization at multiple sites. Its rigid bicyclic framework offers a scaffold for designing compounds with improved binding affinity and selectivity. This compound is valuable for researchers exploring novel pharmacophores in drug discovery.

1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate structure

2102121-34-4 structure

Product Name:1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate

CAS No:2102121-34-4

MF:C₁₁H₁₄N₂O₃S

MW:254.305461406708

CID:6135230

PubChem ID:129275050

Update Time:2026-03-11

1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate
- tert-Butyl 7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
- EN300-37462532
- SCHEMBL19019830
- 2102121-34-4
- tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
- Inchi： 1S/C11H14N2O3S/c1-11(2,3)16-10(15)13-4-7-9(8(14)5-13)17-6-12-7/h6H,4-5H2,1-3H3
- InChI Key： RUHKKIITWIQVHU-UHFFFAOYSA-N
- SMILES： C1N(C(OC(C)(C)C)=O)CC(=O)C2SC=NC1=2

Computed Properties

Exact Mass: 254.07251349g/mol
Monoisotopic Mass: 254.07251349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 87.7Å²

Experimental Properties

Density: 1.312±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 395.9±42.0 °C(Predicted)
pka: -0.06±0.20(Predicted)

1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate Pricemore >>

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